Cas no 1804418-62-9 (2,5-Dimethoxy-3-fluorobenzamide)

• Product Name: 2,5-Dimethoxy-3-fluorobenzamide
• CAS No: 1804418-62-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4959946
• Update Time: 2025-08-10

2,5-Dimethoxy-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-3-fluorobenzamide

• Inchi： 1S/C9H10FNO3/c1-13-5-3-6(9(11)12)8(14-2)7(10)4-5/h3-4H,1-2H3,(H2,11,12)
• InChI Key： IIWUVTXCHHDJKJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(N)=O)=C1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6

Additional information on 2,5-Dimethoxy-3-fluorobenzamide

Professional Introduction to 2,5-Dimethoxy-3-fluorobenzamide (CAS No. 1804418-62-9)

2,5-Dimethoxy-3-fluorobenzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804418-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both methoxy and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural configuration of 2,5-Dimethoxy-3-fluorobenzamide imparts distinct chemical reactivity and biological activity. The methoxy groups at the 2- and 5-positions enhance electron density on the aromatic ring, while the fluoro substituent at the 3-position introduces fluorine's characteristic electronegativity and potential for metabolic stability. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic profile in biological systems. The incorporation of fluorine into drug molecules often leads to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to degradation by enzymatic pathways. 2,5-Dimethoxy-3-fluorobenzamide exemplifies this trend, as its fluorinated structure may contribute to prolonged half-life and improved efficacy in therapeutic applications.

One of the most compelling aspects of 2,5-Dimethoxy-3-fluorobenzamide is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel derivatives with enhanced biological activity. For instance, studies have demonstrated that modifications at the amide moiety or the aromatic ring can significantly alter the compound's interaction with biological targets. This flexibility makes it a valuable tool in the quest for new therapeutic agents.

Recent advancements in computational chemistry have further accelerated the exploration of 2,5-Dimethoxy-3-fluorobenzamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular interactions with high precision. These computational approaches have been instrumental in identifying promising candidates for further experimental validation. By integrating virtual screening with experimental synthesis, scientists can efficiently navigate the vast chemical space and uncover novel drug candidates.

The pharmaceutical industry has shown particular interest in benzamide derivatives due to their well-documented biological activities. Benzamides are known for their role as inhibitors of various enzymes and receptors involved in critical biological pathways. 2,5-Dimethoxy-3-fluorobenzamide may exhibit similar inhibitory effects, making it a potential lead compound for treating conditions such as inflammation, pain, and neurodegenerative disorders. Preliminary studies have suggested that this compound interacts with specific targets in a manner that warrants further investigation.

In addition to its pharmacological potential, 2,5-Dimethoxy-3-fluorobenzamide has applications in agrochemical research. Fluorinated compounds are often employed in crop protection agents due to their stability and efficacy against pests and pathogens. The unique structure of this compound may confer advantages in developing next-generation agrochemicals that are both effective and environmentally sustainable.

The synthesis of 2,5-Dimethoxy-3-fluorobenzamide presents an interesting challenge for organic chemists. Traditional synthetic routes involve multi-step processes that require careful optimization to achieve high yields and purity. Recent innovations in synthetic methodologies have enabled more efficient production methods, including catalytic processes that minimize waste and energy consumption. These advancements align with global efforts to promote green chemistry principles.

As research continues to unfold, the therapeutic potential of 2,5-Dimethoxy-3-fluorobenzamide is expected to expand further. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By leveraging interdisciplinary approaches—combining organic synthesis, computational modeling, and pharmacological testing—scientists can accelerate the development of novel treatments based on this promising scaffold.

In conclusion,2,5-Dimethoxy-3-fluorobenzamide (CAS No. 1804418-62-9) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted applications. Its role as a lead compound for drug discovery underscores its importance in addressing unmet medical needs across various therapeutic areas. As research progresses，this compound is poised to contribute significantly to future breakthroughs in healthcare。